2-(tert-Butyl)oxazolo[4,5-c]pyridine-7-carbaldehyde
Overview
Description
2-(tert-Butyl)oxazolo[4,5-c]pyridine-7-carbaldehyde is a useful research compound. Its molecular formula is C11H12N2O2 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Sonogashira-Type Reactions and Heterocyclic Synthesis
The compound and its derivatives have been utilized in Sonogashira-type cross-coupling reactions, leading to the synthesis of pyrazolopyridines and oxazolopyridine oxides. These reactions demonstrate the compound's utility in creating complex heterocyclic structures with potential applications in medicinal chemistry and material science (Vilkauskaitė, Šačkus, & Holzer, 2011).
Regioselective Metalation
Research has shown the potential for regioselective metalation of similar systems, indicating that compounds like 2-(tert-Butyl)oxazolo[4,5-c]pyridine-7-carbaldehyde could be key intermediates in the synthesis of 7-substituted derivatives. This highlights its significance in synthetic organic chemistry for the targeted modification of heterocyclic compounds (Lever, Werblood, & Russell, 1993).
Oxidative Radical Cyclization
Another study explored the use of Di-tert-butyl peroxide for oxidative radical cyclization, suggesting that compounds with tert-butyl groups, like the one , can participate in reactions leading to the formation of azolopyrimidines. This process underscores the versatility of tert-butyl-substituted compounds in radical cyclization reactions, which are valuable for constructing nitrogen-containing heterocycles (Gao et al., 2022).
NMR Spectroscopy and Conformational Studies
The conformation and isomerization of similar aryl- and heteroarylaldehyde derivatives have been investigated through NMR spectroscopy. These studies provide insight into the stereochemical properties and dynamic behavior of these compounds in solution, contributing to a deeper understanding of their reactivity and potential applications in designing functional materials (Syakaev et al., 2006).
Synthesis of Heterocyclic Compounds
Finally, the synthesis of oxazolopyridine derivatives, achieved through reactions involving tert-butyl substituted compounds, illustrates the pivotal role of such compounds in heterocyclic chemistry. These synthetic routes facilitate the production of compounds with significant pharmacological potential, highlighting the importance of tert-butyl-substituted oxazolopyridines in medicinal chemistry (Shatsauskas et al., 2017).
Properties
IUPAC Name |
2-tert-butyl-[1,3]oxazolo[4,5-c]pyridine-7-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2/c1-11(2,3)10-13-8-5-12-4-7(6-14)9(8)15-10/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQVUYPFXMFZVRM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NC2=C(O1)C(=CN=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.